1-({[(Thiophen-2-yl)methyl]amino}methyl)cyclobutan-1-ol

• IUPAC Name: 1-[(thiophen-2-ylmethylamino)methyl]cyclobutan-1-ol
• InChI: InChI=1S/C10H15NOS/c12-10(4-2-5-10)8-11-7-9-3-1-6-13-9/h1,3,6,11-12H,2,4-5,7-8H2
• InChI Key: CDLBWJZFFVKOOM-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)(CNCC2=CC=CS2)O
• Molecular Formula: C10H15NOS
• Molecular Weight: 197.30 g/mol
• CAS No.: 1601125-73-8

Description

“1-({[(Thiophen-2-yl)methyl]amino}methyl)cyclobutan-1-ol” is a cyclic compound. It is related to Thiopropamine, a stimulant drug which is an analogue of amphetamine where the phenyl ring has been replaced by thiophene.

Scientific Research Applications

Synthesis and Structural Analysis

• Research has focused on the synthesis and crystal structure analysis of compounds incorporating cyclobutane and thiophene, aiming to explore their chemical properties and potential biological activities. For example, the crystal structure of a compound with a cyclobutane and thiazole ring was reported, indicating interest in the structural analysis of such molecules (Sarı et al., 2002) Sarıetal.,2002Sarı et al., 2002Sarıetal.,2002.

Antimicrobial Activity

• Several studies have synthesized and evaluated the antimicrobial activities of compounds containing cyclobutane and thiazole or thiophene rings. These compounds have shown activity against various microorganisms, suggesting potential applications in developing new antimicrobial agents (Cukurovalı et al., 2002; Koca et al., 2005) Cukurovalıetal.,2002Cukurovalı et al., 2002Cukurovalıetal.,2002 $Koca et al., 2005$Kocaetal.,2005.

Synthesis and Characterization

• Research into cyclobutane-containing compounds has also focused on their synthesis, characterization, and the evaluation of their properties, including antimicrobial activity. This includes the development of novel Schiff base ligands and their metal complexes, indicating a broad interest in the chemical versatility and application of such structures (Yilmaz & Cukurovalı, 2003) Yilmaz & Cukurovalı, 2003.

Potential for Biological Applications

• The synthesis and evaluation of cyclobutane derivatives for their biological activity, including antimicrobial properties, underline a continued interest in these compounds for scientific applications. This research underscores the potential of cyclobutane and thiophene-containing compounds in contributing to the development of new therapeutic agents (Koparır et al., 2011) $Koparır et al., 2011$Koparıretal.,2011.